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Compound of Interest

Compound Name: 1-Undecanol-d4

Cat. No.: B12309891

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety data and handling
procedures for 1-Undecanol-d4. The information is compiled from various sources and is
intended for use by qualified professionals. A specific Safety Data Sheet (SDS) for 1-
Undecanol-d4 was not available; therefore, the data presented herein is primarily based on its
non-deuterated analogue, 1-Undecanol (CAS No. 112-42-5), which is considered a close and
reliable proxy for safety and handling purposes. Users should always consult the most current
SDS provided by their supplier and adhere to all applicable safety regulations.

Introduction

1-Undecanol-d4 is a deuterated form of 1-undecanol, a fatty alcohol. The incorporation of
deuterium, a stable isotope of hydrogen, makes it a valuable tool in various research
applications, particularly as an internal standard for quantitative analysis by Nuclear Magnetic
Resonance (NMR) or Mass Spectrometry (GC-MS, LC-MS), and as a tracer in metabolic
studies.[1] While deuterated compounds are generally considered non-radioactive and share
similar chemical and physical properties with their non-deuterated counterparts, proper
handling and safety precautions are essential to ensure personnel safety and maintain the
integrity of experimental data.[2]

Physical and Chemical Properties
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The physical and chemical properties of 1-Undecanol-d4 are expected to be nearly identical to
those of 1-Undecanol.

Property

Value

References

Chemical Formula

C11H20D40O

[1]

CAS Number 1219803-47-0 [1]
Appearance Colorless to light yellow liquid [3]
Molecular Weight 176.33 g/mol [1]
Melting Point 11°C [3]
Boiling Point 146 °C at 40 hPa [3]
Flash Point 108 °C (closed cup) [3]

Auto-ignition Temperature

253 °C at 1,013 hPa

[3]

Density

0.83 g/cm3 at 20 °C

[4]

Solubility in Water

0.0057 g/L at 20 °C

[3]

Partition Coefficient (n-

octanol/water)

log Pow: 4.9 at 25 °C

[3]

Hazard Identification and GHS Classification

Based on the data for 1-Undecanol, the following hazard classifications are anticipated for 1-
Undecanol-d4.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b12309891?utm_src=pdf-body
https://www.medchemexpress.com/1-undecanol-d4.html
https://www.medchemexpress.com/1-undecanol-d4.html
https://www.chemicalbook.com/msds/1-undecanol.htm
https://www.medchemexpress.com/1-undecanol-d4.html
https://www.chemicalbook.com/msds/1-undecanol.htm
https://www.chemicalbook.com/msds/1-undecanol.htm
https://www.chemicalbook.com/msds/1-undecanol.htm
https://www.chemicalbook.com/msds/1-undecanol.htm
https://bg.cpachem.com/msds?num=SB38110&dnl=sd_-_1-Undecanol%28SG%29_%5BCAS_112-42-5%5D_%28SB38110%29_%28EU%29.pdf
https://www.chemicalbook.com/msds/1-undecanol.htm
https://www.chemicalbook.com/msds/1-undecanol.htm
https://www.benchchem.com/product/b12309891?utm_src=pdf-body
https://www.benchchem.com/product/b12309891?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12309891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Precautionary

Hazard Class GHS Classification References
Statements
- P264, P280,
Eye Irritation Category 2
P305+P351+P338
Aquatic Hazard
Category 1 P273
(Acute)
Aquatic Hazard
Category 2 P273, P391, P501

(Chronic)

Signal Word: Warning

Hazard Statements:

o H319: Causes serious eye irritation.[5]
e H400: Very toxic to aquatic life.[5]

e H411: Toxic to aquatic life with long lasting effects.[5]

Toxicological Data

The toxicological profile of 1-Undecanol-d4 is expected to be similar to that of 1-Undecanol.

Metric Value Species Route References
LD50 > 3,000 mg/kg Rat Oral [3]
Skin
Corrosion/Irritatio  Slight irritation Rabbit Dermal [3]
n
Serious Eye S )
Eye irritation Rabbit Ocular [3]

Damage/Irritation

Handling and Storage
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Personal Protective Equipment (PPE)

Appropriate PPE should be worn at all times when handling 1-Undecanol-d4 to minimize

exposure.

PPE Type

Specification

Eye/Face Protection

Safety glasses with side-shields or chemical
goggles.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber).

Skin and Body Protection

Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection

Generally not required with adequate ventilation.
If vapors or mists are generated, use a NIOSH-
approved respirator with an organic vapor

cartridge.

Safe Handling Procedures

Storage Conditions

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with eyes, skin, and clothing.

Avoid inhalation of vapor or mist.

Keep away from heat, sparks, and open flames.

Wash hands thoroughly after handling.

For deuterated compounds, it is crucial to handle them in a manner that prevents hydrogen-

deuterium (H-D) exchange with atmospheric moisture or protic solvents to maintain isotopic

purity. This may involve handling under an inert atmosphere (e.g., nitrogen or argon).

» Store in a tightly closed container in a cool, dry, and well-ventilated area.
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» Store away from incompatible materials such as strong oxidizing agents.

» To prevent isotopic dilution, it is recommended to store deuterated compounds in a

desiccator or under an inert atmosphere.

Emergency Procedures
First-Aid Measures

Exposure Route

First-Aid Procedure

References

Inhalation

Move the person to fresh air. If
breathing is difficult, administer
oxygen. Seek medical

attention if symptoms persist.

[5]

Skin Contact

Remove contaminated
clothing. Wash the affected
area with soap and plenty of
water. Seek medical attention

if irritation persists.

[5]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

[5]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Seek

medical attention.

[5]

Accidental Release Measures

o Ensure adequate ventilation.
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* Remove all sources of ignition.
o Wear appropriate personal protective equipment.

» Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a
suitable, labeled container for disposal.

o Prevent the spill from entering drains or waterways.

Disposal Considerations

Dispose of 1-Undecanol-d4 and any contaminated materials in accordance with local, state,
and federal regulations. Do not dispose of it into the environment.[6]

Experimental Protocols and Workflows

A primary application of 1-Undecanol-d4 is its use as an internal standard in quantitative
analytical methods.[1]

General Workflow for Use as an Internal Standard in GC-
MS Analysis

GC-MS Analysis.

Click to download full resolution via product page

Caption: Workflow for using 1-Undecanol-d4 as an internal standard in GC-MS.

Detailed Methodology: Quantification of an Analyte
using 1-Undecanol-d4 as an Internal Standard by GC-MS

This protocol provides a general framework. Specific parameters such as solvent choice,
concentrations, and GC-MS conditions should be optimized for the specific analyte of interest.
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e Preparation of Stock Solutions:

o Prepare a stock solution of the analyte of interest at a known concentration (e.g., 1
mg/mL) in a suitable solvent (e.g., ethyl acetate).

o Prepare a stock solution of 1-Undecanol-d4 at a known concentration (e.g., 1 mg/mL) in
the same solvent.

e Preparation of Calibration Standards:

o Create a series of calibration standards by adding varying amounts of the analyte stock
solution to a fixed amount of the 1-Undecanol-d4 internal standard stock solution.

o Dilute each standard to the final volume with the solvent. This will result in a set of
standards with a constant concentration of the internal standard and varying
concentrations of the analyte.

e Sample Preparation:

o To the unknown sample, add a known amount of the 1-Undecanol-d4 internal standard
stock solution.

o The amount of internal standard added should result in a peak area that is within the
range of the calibration curve.

e GC-MS Analysis:

o Set up the GC-MS instrument with an appropriate column and temperature program to
achieve good separation of the analyte and 1-Undecanol-d4.

o Operate the mass spectrometer in Selected lon Monitoring (SIM) mode to monitor
characteristic ions for both the analyte and 1-Undecanol-d4. This enhances sensitivity
and selectivity.

o Inject the calibration standards and the unknown sample.

e Data Analysis:
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o Integrate the peak areas of the analyte and the internal standard in each chromatogram.

o Calculate the response factor (RF) for each calibration standard using the formula: RF =
(Area_analyte / Concentration_analyte) / (Area_IS / Concentration_IS)

o Create a calibration curve by plotting the area ratio (Area_analyte / Area_IS) against the
concentration ratio (Concentration_analyte / Concentration_|IS).

o Determine the concentration of the analyte in the unknown sample by using the area ratio
from the sample and the calibration curve.

Logical Relationship for Safe Handling of
Deuterated Compounds

Risk Assessment

Review SDS of non-deuterated analog

Identify Physical and Chemical Hazards

| T
Vv ‘i’ Control Measures ‘i’ Emergency Preparedness |
Work in Fume Hood [— Wear Appropriate PPE —| Prevent H-D Exchange (e.qg., use inert atmosphere) Have Spill Kit Available

Safe Work\;’rocedures

Store in cool, dry, well-ventilated area

Dispose according to regulations
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Caption: Logical steps for ensuring the safe handling of 1-Undecanol-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Safe Handling and Use of 1-
Undecanol-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12309891#1-undecanol-d4-safety-data-sheet-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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